![molecular formula C22H20N2O2 B10976284 4-[(3,3-Diphenylpropanoyl)amino]benzamide](/img/structure/B10976284.png)
4-[(3,3-Diphenylpropanoyl)amino]benzamide
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Overview
Description
Preparation Methods
Synthetic Routes: The synthesis of 4-[(3,3-Diphenylpropanoyl)amino]benzamide involves various methods. One common approach is the reaction between benzoyl chloride and 3,3-diphenylpropylamine in the presence of a base.
Reaction Conditions: The reaction typically occurs in an organic solvent (such as dichloromethane or toluene) at room temperature or under reflux.
Industrial Production: While not widely used industrially, this compound can be synthesized on a laboratory scale for research purposes.
Chemical Reactions Analysis
Reactivity: 4-[(3,3-Diphenylpropanoyl)amino]benzamide can undergo various reactions, including amidation, acylation, and nucleophilic substitution.
Common Reagents and Conditions: Reagents like benzoyl chloride, amines, and bases are employed. For example, the reaction with 3,3-diphenylpropylamine requires a base (such as triethylamine).
Major Products: The primary product is this compound itself.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis due to its versatile reactivity.
Biology: Investigated for potential biological activities, such as enzyme inhibition or receptor binding.
Medicine: May serve as a lead compound for drug development.
Industry: Limited industrial applications, but its derivatives could find use in materials science.
Mechanism of Action
- The exact mechanism of action for 4-[(3,3-Diphenylpropanoyl)amino]benzamide depends on its specific interactions with biological targets. Further research is needed to elucidate this fully.
Comparison with Similar Compounds
Similar Compounds: Other benzamide derivatives, such as N-(2-chlorophenyl)-4-[(3,3-diphenylpropanoyl)amino]benzamide, exhibit similar structural features.
Uniqueness: The combination of the phenylpropanoyl group and the benzamide moiety distinguishes it from related compounds.
Properties
Molecular Formula |
C22H20N2O2 |
---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
4-(3,3-diphenylpropanoylamino)benzamide |
InChI |
InChI=1S/C22H20N2O2/c23-22(26)18-11-13-19(14-12-18)24-21(25)15-20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14,20H,15H2,(H2,23,26)(H,24,25) |
InChI Key |
WWGDLBRBTYMSLY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)NC2=CC=C(C=C2)C(=O)N)C3=CC=CC=C3 |
Origin of Product |
United States |
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